Cas no 148836-41-3 (1-Bromo-4-chloro-2-iodobenzene)
1-Bromo-4-chloro-2-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₃BrClI. This tri-substituted benzene derivative serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings. Its distinct halogen substitution pattern allows for selective functionalization, making it valuable in pharmaceutical and agrochemical research. The compound exhibits high reactivity due to the presence of bromine, chlorine, and iodine, each offering different leaving-group properties for stepwise modifications. It is typically supplied as a crystalline solid with documented purity, ensuring consistency in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.
148836-41-3 structure
Product Name:1-Bromo-4-chloro-2-iodobenzene
CAS No:148836-41-3
MF:C6H3BrClI
MW:317.349492311478
MDL:MFCD00672943
CID:100385
PubChem ID:51000072
Update Time:2025-05-19
1-Bromo-4-chloro-2-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-4-chloro-2-iodobenzene
- 2-IODO-4-CHLOROBROMOBENZENE
- Benzene,1-bromo-4-chloro-2-iodo-
- 5-Chloro-2-Bromoiodobenzene
- 2-BroMo-5-chloroiodobenzene
- Benzene, 1-bromo-4-chloro-2-iodo-
- ROJJKFAXAOCLKK-UHFFFAOYSA-N
- CK1109
- AS00283
- TRA0032116
- AM83188
- SY030025
- AB0020016
- ST2415251
- V0710
-
- MDL： MFCD00672943
- Inchi： 1S/C6H3BrClI/c7-5-2-1-4(8)3-6(5)9/h1-3H
- InChI Key： ROJJKFAXAOCLKK-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1Br)Cl
Computed Properties
- Exact Mass: 315.81500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 2.272
- Melting Point: 32-33 ºC
- Boiling Point: 279 ºC
- Flash Point: 123 ºC
- PSA: 0.00000
- LogP: 3.70710
1-Bromo-4-chloro-2-iodobenzene Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
1-Bromo-4-chloro-2-iodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-4-chloro-2-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062557-1g |
2-Bromo-5-chloroiodobenzene |
148836-41-3 | 95% | 1g |
￡16.00 | 2022-02-28 | |
| Fluorochem | 062557-5g |
2-Bromo-5-chloroiodobenzene |
148836-41-3 | 95% | 5g |
￡44.00 | 2022-02-28 | |
| Fluorochem | 062557-10g |
2-Bromo-5-chloroiodobenzene |
148836-41-3 | 95% | 10g |
￡81.00 | 2022-02-28 | |
| Fluorochem | 062557-25g |
2-Bromo-5-chloroiodobenzene |
148836-41-3 | 95% | 25g |
￡175.00 | 2022-02-28 | |
| Chemenu | CM249619-10g |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM249619-25g |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 95+% | 25g |
$206 | 2021-06-16 | |
| Chemenu | CM249619-100g |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 95+% | 100g |
$580 | 2021-06-16 | |
| Ambeed | A256819-250mg |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 98% | 250mg |
$5.0 | 2024-04-23 | |
| Ambeed | A256819-1g |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 98% | 1g |
$11.0 | 2024-04-23 | |
| Ambeed | A256819-5g |
1-Bromo-4-chloro-2-iodobenzene |
148836-41-3 | 98% | 5g |
$14.0 | 2024-04-23 |
1-Bromo-4-chloro-2-iodobenzene Related Literature
-
Akio Kamimura,Toshiyuki Tanaka,Masahiro So,Tomoyuki Itaya,Kantaro Matsuda,Takuji Kawamoto Org. Biomol. Chem. 2016 14 8109
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